Cas no 57712-69-3 (5-bromo-3-methyl-1-propylpyrimidine-2,4-dione)

• Product Name: 5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
• CAS No: 57712-69-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 1606378
• PubChem ID: 251392
• Update Time: 2025-04-21

5-bromo-3-methyl-1-propylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
• NSC71729
• AC1L5JQY
• AC1Q23R0
• 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione
• 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione
• CTK5A7321
• 5-Bromo-1-propyl-3-methyl-uracil
• AG-K-82243
• AR-1G7432
• NSC71729; AC1L5JQY; AC1Q23R0; 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione; 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione; CTK5A7321; 5-Bromo-1-propyl-3-methyl-uracil; AG-K-82243; AR-1G7432;
• 5-bromo-3-methyl-1-propyl-2,4(1H,3H)-pyrimidinedione
• NSC-71729
• DTXSID30290912
• 57712-69-3

• Inchi： 1S/C8H11BrN2O2/c1-3-4-11-5-6(9)7(12)10(2)8(11)13/h5H,3-4H2,1-2H3
• InChI Key： AEVADYQQVXGGEZ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C=1)CCC)=O)=O

Computed Properties

• Exact Mass: 246.00043
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62